(2-Methoxyphenyl)(4-methoxyphenyl)methanol

• IUPAC Name: (2-methoxyphenyl)-(4-methoxyphenyl)methanol
• InChI: InChI=1S/C15H16O3/c1-17-12-9-7-11(8-10-12)15(16)13-5-3-4-6-14(13)18-2/h3-10,15-16H,1-2H3
• InChI Key: PZTCHFCMZOXVNP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(C2=CC=CC=C2OC)O
• Molecular Formula: C15H16O3
• Molecular Weight: 244.28 g/mol

Description

(2-Methoxyphenyl)(4-methoxyphenyl)methanol is a useful research compound. Its molecular formula is C15H16O3 and its molecular weight is 244.28 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Asymmetric Synthesis of α-Hydroxy Esters : The derivative (S)-(4R)-2,2-Dimethyl-1,3-dioxolan-4-ylmethanol has been synthesized and evaluated as a chiral auxiliary for the asymmetric synthesis of α-hydroxy esters. This indicates its use in enhancing the production of specific, optically active compounds (Jung, Ho, & Kim, 2000).

• Crystal Structure Analysis : The structure of (4-Methoxyphenyl)diphenylmethanol and its ability to form centrosymmetric tetramers through hydrogen bonding has been studied. Such analyses are crucial in understanding molecular interactions and crystal engineering (Patterson, Glidewell, & Ferguson, 1998).

• Synthesis of Hexahydro-1H-furo[3,4-c]pyran Derivatives : A derivative of this compound has been used in the novel synthesis of cis-fused hexahydro-1H-furo[3,4-c]pyran derivatives via Prins cyclization, indicating its role in the synthesis of complex organic molecules (Reddy et al., 2012).

• Catalyzed Reactions for Polysubstituted Cyclopentenes : Bis(4-methoxyphenyl)methanol has been used in BF3·OEt2-catalyzed reactions to transform into polysubstituted cyclopentenes, suggesting its utility in organic synthesis and catalysis (Yao, Shi, & Shi, 2009).

• Proton Exchange Membranes : Methoxyphenyl groups derived from the compound have been incorporated into copoly(arylene ether sulfone)s, which, after certain modifications, showed potential as proton exchange membranes in fuel cell applications due to their high proton conductivity and low methanol permeability (Wang et al., 2012).

• Organophosphorus Compounds Synthesis : The reaction of 2,4-bis(4-methoxyphenyl)-1,3,2,4-dithiadiphosphetane-2,4-disulfide (a derivative) with aromatic dihydroxy compounds has been studied, indicating its role in the synthesis of organophosphorus compounds (Shabana, Osman, & Atrees, 1994).

Synthesis routes and methods

Procedure details

1.5 g of o-anisaldehyde are dissolved in THF and cooled to 0° C. 24.2 ml of 4-methoxyphenylmagnesium bromide (0.5 M in THF) are added to the mixture. The reaction solution is stirred at room temperature overnight and then poured into a 20% NH4Cl solution and extracted with ethyl acetate. 2.63 g of the product are obtained, and this can be employed without further purification.C15H16O3 (244.29) MS (ESI+) 227.05 (M−OH)+